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Compound of Interest

Compound Name: Methyl glycinate

Cat. No.: B1584228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,

and handling of methyl glycinate, an important amino acid derivative used in medicinal

chemistry and organic synthesis.

Chemical Identity and Structure
Methyl glycinate, the methyl ester of the amino acid glycine, is a fundamental building block in

the synthesis of a variety of organic molecules.[1] It belongs to the class of organic compounds

known as alpha-amino acid esters.

Structural Identifiers
A summary of the key chemical identifiers for methyl glycinate is presented in Table 1.
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Identifier Value

IUPAC Name methyl 2-aminoacetate

Molecular Formula C₃H₇NO₂[2][3][4]

Molecular Weight 89.09 g/mol [5]

CAS Number 616-34-2[2][3][4][6]

SMILES COC(=O)CN

InChI
InChI=1S/C3H7NO2/c1-6-3(5)2-

4/h2,4H2,1H3[4]

InChIKey KQSSATDQUYCRGS-UHFFFAOYSA-N[1][4]

Physicochemical Properties
Methyl glycinate is a colorless to light yellow liquid at room temperature and pressure.[7] Key

physical and chemical properties are summarized in Table 2.

Property Value

Boiling Point 82.1 ± 13.0 °C at 760 mmHg[2]

Density 1.0 ± 0.1 g/cm³[2]

Solubility

Soluble in common organic solvents like

chloroform, acetone, and ethyl acetate; poor

solubility in water.[3][6][7]

Stability

The free ester is unstable and can polymerize or

convert to diketopiperazines. It is typically stored

as its more stable hydrochloride salt.[1][8]

Synthesis of Methyl Glycinate
The synthesis of methyl glycinate is most commonly achieved through the esterification of

glycine. Due to the instability of the free ester, these syntheses often yield the more stable

methyl glycinate hydrochloride.
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Fischer-Speier Esterification
A classic method for synthesizing α-amino acid esters is the Fischer-Speier esterification.[1]

This reaction involves treating the amino acid with an alcohol (in this case, methanol) in the

presence of a strong acid catalyst, such as hydrogen chloride.[1]

Glycine Protonated
Glycine

+ H+

Methanol

Tetrahedral
Intermediate

HCl (catalyst)

+ CH3OH

Methyl Glycinate
Hydrochloride

- H2O, - H+ Water

Click to download full resolution via product page

Caption: Fischer-Speier esterification of glycine to methyl glycinate hydrochloride.

Experimental Protocol: Synthesis of Methyl Glycinate
Hydrochloride via Thionyl Chloride
This protocol describes a common laboratory-scale synthesis of methyl glycinate
hydrochloride.

Materials:

Glycine

Methanol (anhydrous)

Thionyl chloride (SOCl₂)

Ice bath

Round-bottom flask

Magnetic stirrer and stir bar

Constant-pressure dropping funnel with a drying tube

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1584228
https://www.benchchem.com/product/b1584228
https://www.benchchem.com/product/b1584228?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584228?utm_src=pdf-body
https://www.benchchem.com/product/b1584228?utm_src=pdf-body
https://www.benchchem.com/product/b1584228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reflux condenser

NaOH solution (for trapping off-gas)

Rotary evaporator

Procedure:

Under ice-bath conditions, add 60 mL of anhydrous methanol to a 100 mL round-bottom flask

equipped with a magnetic stir bar.

Slowly add 4 mL of thionyl chloride (SOCl₂) dropwise to the methanol using a constant-

pressure dropping funnel. Ensure the off-gas is absorbed by a NaOH solution.

After stirring the mixture for 1 hour, add 8 mmol of glycine to the flask.

Continue stirring at room temperature for 30 minutes.

Warm the reaction mixture to 66 °C and reflux for 6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC) with a 2% ninhydrin in

ethanol solution as the developing agent until the glycine spot disappears.

Upon completion, remove the solvent by rotary evaporation to yield methyl glycinate
hydrochloride.[9]

Reactivity and Applications
The reactivity of methyl glycinate is characterized by the presence of both a nucleophilic

amino group and an ester functional group.[1] This dual functionality makes it a versatile

intermediate in organic synthesis.

Key applications include:

Peptide Synthesis: The hydrochloride salt is a key intermediate in solution-phase peptide

synthesis.[1]
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Pharmaceuticals and Agrochemicals: It serves as an intermediate in the production of

pharmaceuticals and agrochemicals, such as the fungicide iprodione and pyrethroids.[1][3][6]

[7]

Synthesis of Sarcosine: Methyl glycinate is a precursor in the synthesis of sarcosine (N-

methylglycine) and its derivatives.[1]

Spectroscopic Data
The structural elucidation of methyl glycinate is supported by various spectroscopic

techniques. Mass spectrometry data is readily available from public databases.

Mass Spectrum (Electron Ionization): The NIST WebBook provides the mass spectrum for

methyl glycinate, which can be used for its identification.[4]

GC-MS and MS-MS Data: PubChem offers GC-MS and MS-MS spectral data, which can aid

in the characterization of methyl glycinate in complex mixtures.[5]

Logical Workflow for Synthesis and Use
The following diagram illustrates the general workflow from the synthesis of methyl glycinate
hydrochloride to its application as a building block in further chemical reactions.
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Caption: General workflow for the synthesis and application of methyl glycinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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